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Compound of Interest

Compound Name: BROMINE

Cat. No.: B1232223 Get Quote

This guide provides comprehensive information for researchers, scientists, and drug

development professionals on selecting the appropriate glove materials for safely handling

bromine and its various organic and inorganic compounds.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with bromine and its compounds?

A1: Bromine is a highly corrosive and toxic substance. Direct contact can cause severe skin

burns and eye damage.[1] Inhalation of bromine vapor can lead to respiratory tract irritation,

and in high concentrations, can be fatal. Many organic and inorganic bromine compounds also

pose significant health risks, including toxicity, corrosivity, and reactivity. It is crucial to consult

the Safety Data Sheet (SDS) for each specific compound before handling.

Q2: Which glove materials are generally recommended for handling bromine?

A2: For handling liquid bromine, fluorinated rubber gloves are often recommended.[2] For

aqueous solutions of bromine ("bromine water"), nitrile and neoprene gloves are considered

suitable.[2] However, the choice of glove material ultimately depends on the specific bromine
compound, its concentration, the duration of exposure, and the nature of the work (e.g.,

incidental splash or immersion).

Q3: What is the difference between permeation, degradation, and breakthrough time?
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A3:

Permeation is the process by which a chemical passes through a glove material on a

molecular level.

Degradation refers to the physical changes in the glove material when it comes into contact

with a chemical, such as swelling, cracking, or becoming brittle.

Breakthrough time is the time it takes for a chemical to be detected on the inside of the glove

after it has been exposed on the outside. A longer breakthrough time indicates a more

protective glove material for a specific chemical.

Q4: Can I reuse disposable gloves after working with bromine or its compounds?

A4: No, disposable gloves should never be reused after handling hazardous chemicals like

bromine and its compounds. They are designed for single use and should be disposed of

properly immediately after a task is completed or if contamination is suspected.

Q5: What should I do if bromine or a bromine compound comes into contact with my gloves?

A5: If you suspect your gloves have been contaminated, you should immediately and safely

remove them, wash your hands thoroughly, and put on a new pair of gloves. Contaminated

gloves should be disposed of as hazardous waste according to your institution's guidelines.

Glove Material Chemical Compatibility Data
The following table summarizes the chemical resistance and breakthrough times of various

glove materials when exposed to bromine and select bromine compounds. This data is

compiled from various sources and should be used as a guide. It is crucial to consult the

specific glove manufacturer's data and perform an internal risk assessment before use.
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Chemical
Compound

Glove Material
Breakthrough Time
(minutes)

Degradation Rating

Bromine (anhydrous

liquid)
Butyl Rubber > 480 Excellent

Viton® > 480 Excellent

Neoprene < 10 Not Recommended

Nitrile < 10 Not Recommended

Natural Rubber

(Latex)
< 10 Not Recommended

Bromine Water

(Saturated Solution)
Nitrile > 480 Excellent

Neoprene > 480 Excellent

1-Bromopropane Viton® > 480 Excellent

Butyl Rubber > 480 Excellent

Nitrile 30 - 44 Fair

Bromoform Viton® > 240 Good

Benzyl Bromide Teflon® > 480 Excellent

Viton® > 480 Excellent

Note: "Not Recommended" indicates that the material is unsuitable for use with the specified

chemical. Breakthrough times can be affected by factors such as glove thickness, temperature,

and the concentration of the chemical.

Experimental Protocol: Testing Glove Material
Compatibility (Based on ASTM F739)
This protocol outlines a standardized method for determining the breakthrough time and

permeation rate of a chemical through a protective glove material.
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Objective: To quantitatively measure the resistance of a glove material to permeation by a

specific bromine compound under conditions of continuous contact.

Materials:

Permeation test cell (as specified in ASTM F739)

Glove material specimen

Challenge chemical (the bromine compound to be tested)

Collecting medium (a gas or liquid that will not affect the glove material)

Analytical instrument capable of detecting low concentrations of the challenge chemical in

the collecting medium (e.g., gas chromatograph, mass spectrometer)

Controlled temperature and humidity environment

Procedure:

Specimen Preparation: Carefully cut a specimen from the palm area of the glove to be

tested. Ensure the specimen is free of defects.

Test Cell Assembly: Securely clamp the glove material specimen in the permeation test cell,

dividing the cell into two chambers: the challenge chamber and the collection chamber.

Introduction of Challenge Chemical: Introduce the bromine compound into the challenge

chamber, ensuring it is in continuous contact with the outer surface of the glove specimen.

Collection and Analysis: Pass the collecting medium through the collection chamber at a

constant flow rate. Continuously or periodically analyze the collecting medium using the

analytical instrument to detect the presence of the challenge chemical.

Data Recording: Record the time at which the challenge chemical is first detected in the

collecting medium. This is the breakthrough time. Continue to measure the concentration of

the challenge chemical in the collecting medium over time to determine the steady-state

permeation rate.
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Degradation Assessment: After the test, visually inspect the glove material specimen for any

signs of degradation, such as swelling, discoloration, or embrittlement.

Troubleshooting Guide
Issue Possible Cause(s) Recommended Action(s)

Gloves feel stiff or brittle after

short-term use.

The glove material is not

resistant to the specific

bromine compound being

used, leading to rapid

degradation.

Immediately replace the gloves

with a more chemically

resistant material. Consult the

compatibility chart and the

SDS for the compound.

A chemical odor is detected

inside the gloves.

Permeation has occurred, and

the chemical has broken

through the glove material.

Immediately remove the

gloves, wash your hands

thoroughly, and select a glove

material with a longer

breakthrough time for that

chemical.

Gloves appear swollen or have

changed color.

This is a sign of chemical

degradation. The protective

barrier of the glove has been

compromised.

Dispose of the gloves as

hazardous waste and select a

more appropriate glove

material.

Skin irritation or rash develops

after using gloves.

This could be an allergic

reaction to the glove material

(e.g., latex) or a result of

chemical permeation.

Discontinue use of that glove

type. Consider hypoallergenic

alternatives like nitrile. If skin

irritation persists, seek medical

attention.

Difficulty with fine motor tasks

while wearing gloves.

The gloves may be too thick,

reducing dexterity.

Consider using a thinner

gauge glove of the same

material if the breakthrough

time is still acceptable for the

task. Alternatively, double-

gloving with a thinner, more

dexterous inner glove and a

more robust outer glove may

be an option.
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Glove Selection Workflow
The following diagram illustrates a logical workflow for selecting the appropriate glove material

when working with bromine and its compounds.
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Glove Selection Workflow for Bromine and its Compounds

Start: Identify Bromine Compound

Consult Safety Data Sheet (SDS)

Identify Hazards (Toxicity, Corrosivity, etc.)

Define Task (Splash vs. Immersion, Duration)

Review Glove Compatibility Chart

Select Primary Glove Material(s)

Check Manufacturer's Specific Data

Is Breakthrough Time Adequate?

Is Dexterity Sufficient?

Yes

Re-assess Glove Choice

No

Consider Double Gloving

No

Final Glove Selection

Yes

Click to download full resolution via product page

Caption: A flowchart outlining the decision-making process for selecting appropriate gloves.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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